Cas no 1249354-09-3 (Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate
• CAS No: 1249354-09-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 4756396
• PubChem ID: 61800706
• Update Time: 2026-02-26

Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate
• NE43589
• 1249354-09-3
• ethyl 5-amino-1,2-dimethylimidazole-4-carboxylate
• EN300-106981
• E74658
• BS-45568
• AKOS011073195
• CS-0160736
• ethyl5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate
• Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C8H13N3O2/c1-4-13-8(12)6-7(9)11(3)5(2)10-6/h4,9H2,1-3H3
• InChI Key： XZWYTSIHYNHIIB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 183.100777g/mol
• Monoisotopic Mass: 183.100777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1
• Molecular Weight: 183.21g/mol

Additional information on Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate

Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate (CAS No. 1249354-09-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate (CAS No. 1249354-09-3) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural properties, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate molecule, with its distinct imidazole core and functional groups, serves as a crucial building block for a wide array of pharmacologically active compounds.

The imidazole ring is a prominent feature in many bioactive molecules, contributing to their stability and biological activity. The presence of both amino and carboxylate functional groups on the imidazole scaffold provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored properties. This flexibility makes Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate an indispensable reagent in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The demand for innovative drug candidates has driven the exploration of novel molecular architectures. Among these, heterocyclic compounds have emerged as a cornerstone of modern drug discovery. The Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate intermediate plays a pivotal role in this context by serving as a precursor for numerous pharmacophores.

One of the most compelling applications of Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in disease processes. Inhibiting specific kinases has become a major strategy in cancer therapy. The imidazole moiety is particularly well-suited for designing kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. Researchers have leveraged the structural features of Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate to develop potent and selective kinase inhibitors that exhibit promising preclinical activity.

Furthermore, the compound has found utility in the development of antiviral agents. The rapid emergence of new viral strains has necessitated the creation of broad-spectrum antiviral drugs. The unique chemical properties of Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate allow it to be incorporated into molecules that can disrupt viral replication cycles. Recent studies have demonstrated its effectiveness in synthesizing compounds that inhibit viral proteases and polymerases, highlighting its potential as a scaffold for antiviral therapies.

The versatility of Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate extends beyond its role in anticancer and antiviral drug development. It has also been utilized in the synthesis of compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the aggregation of misfolded proteins and oxidative stress, which can be mitigated by small-molecule chelators and neuroprotective agents. The structural framework provided by Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate facilitates the design of molecules capable of interacting with these pathological processes.

The synthetic methodologies employed in the preparation of Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate are also noteworthy. The compound can be synthesized through multi-step organic reactions that involve cyclization, functional group interconversion, and protection-deprotection strategies. Advanced techniques such as transition metal-catalyzed reactions have been employed to enhance yield and selectivity. These synthetic advances have not only improved access to Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate but also paved the way for its application in more complex synthetic transformations.

The pharmacological evaluation of derivatives derived from Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate has yielded several promising candidates for clinical development. Preclinical studies have demonstrated their efficacy in animal models of various diseases. These findings have generated significant interest from pharmaceutical companies looking to develop new drugs based on this scaffold. The compound's potential as a lead molecule is further supported by its favorable pharmacokinetic properties, including good solubility and metabolic stability.

In conclusion, Ethyl 5-amino-1,2-dimethyl-1H-imidazole-4-carboxylate (CAS No. 1249354-09-3) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for designing novel therapeutic agents targeting a wide range of diseases. The ongoing research into derivatives of this compound continues to uncover new possibilities for drug development, underscoring its importance in the pharmaceutical industry.